2-(Biphenyl-4-yloxy)-1-{4-[(4-methoxyphenyl)sulfonyl]piperazin-1-yl}ethanone

• Molecular Formula: C25H26N2O5S
• Molecular Weight: 466.6 g/mol
• IUPAC Name: 1-[4-(4-methoxyphenyl)sulfonylpiperazin-1-yl]-2-(4-phenylphenoxy)ethanone
• InChI: InChI=1S/C25H26N2O5S/c1-31-22-11-13-24(14-12-22)33(29,30)27-17-15-26(16-18-27)25(28)19-32-23-9-7-21(8-10-23)20-5-3-2-4-6-20/h2-14H,15-19H2,1H3
• InChI Key: JTSDCAKRBBETPI-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C(=O)COC3=CC=C(C=C3)C4=CC=CC=C4

Description

2-(Biphenyl-4-yloxy)-1-{4-[(4-methoxyphenyl)sulfonyl]piperazin-1-yl}ethanone is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 2-(Biphenyl-4-yloxy)-1-{4-[(4-methoxyphenyl)sulfonyl]piperazin-1-yl}ethanone is not yet fully understood. However, it is believed to work by inhibiting certain enzymes and signaling pathways that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
Studies have shown that 2-(Biphenyl-4-yloxy)-1-{4-[(4-methoxyphenyl)sulfonyl]piperazin-1-yl}ethanone can have a range of biochemical and physiological effects. For example, it has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and modulate neurotransmitter release in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(Biphenyl-4-yloxy)-1-{4-[(4-methoxyphenyl)sulfonyl]piperazin-1-yl}ethanone in lab experiments is its high potency and selectivity towards certain enzymes and signaling pathways. However, one of the main limitations is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are many potential future directions for research on 2-(Biphenyl-4-yloxy)-1-{4-[(4-methoxyphenyl)sulfonyl]piperazin-1-yl}ethanone. Some possible areas of focus include:
1. Further studies on its mechanism of action and potential targets for therapeutic intervention
2. Development of more efficient synthesis methods to improve its accessibility and affordability
3. Exploration of its potential applications in other fields of scientific research, such as materials science and environmental science
4. Investigation of its potential as a diagnostic tool for certain diseases
5. Clinical trials to evaluate its safety and efficacy as a drug candidate for the treatment of various diseases.
In conclusion, 2-(Biphenyl-4-yloxy)-1-{4-[(4-methoxyphenyl)sulfonyl]piperazin-1-yl}ethanone is a chemical compound that has shown great potential in scientific research. Its high potency and selectivity towards certain enzymes and signaling pathways make it a promising candidate for the development of new therapies for various diseases. Further research is needed to fully understand its mechanism of action and explore its potential applications in other fields of scientific research.

Synthesis Methods

The synthesis of 2-(Biphenyl-4-yloxy)-1-{4-[(4-methoxyphenyl)sulfonyl]piperazin-1-yl}ethanone can be achieved through a multi-step reaction process. The first step involves the reaction between 4-bromo-1-butene and 4-methoxyphenylpiperazine in the presence of potassium carbonate. The resulting product is then reacted with biphenyl-4-ol in the presence of a palladium catalyst to yield the final product.

Scientific Research Applications

2-(Biphenyl-4-yloxy)-1-{4-[(4-methoxyphenyl)sulfonyl]piperazin-1-yl}ethanone has been studied extensively for its potential applications in various fields of scientific research. One of the most promising applications is in the field of medicinal chemistry, where it has shown potential as a drug candidate for the treatment of various diseases, including cancer and neurological disorders.